Cas no 1344227-47-9 (4-(benzyloxy)-6-chloropyrimidin-5-amine)

4-(Benzyloxy)-6-chloropyrimidin-5-amine is a chlorinated pyrimidine derivative featuring a benzyloxy substituent at the 4-position and an amine group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive chlorine and amine functionalities enable selective modifications, making it valuable for constructing heterocyclic scaffolds. The benzyloxy group enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in nucleophilic substitution and cross-coupling reactions, offering synthetic flexibility for tailored molecular designs. High purity and stability under standard conditions ensure reliable performance in research and industrial applications.

4-(benzyloxy)-6-chloropyrimidin-5-amine structure

1344227-47-9 structure

Product Name:4-(benzyloxy)-6-chloropyrimidin-5-amine

CAS No:1344227-47-9

MF:C₁₁H₁₀ClN₃O

MW:235.669600963593

MDL:MFCD17277667

CID:5208110

PubChem ID:63022067

Update Time:2025-06-08

4-(benzyloxy)-6-chloropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinamine, 4-chloro-6-(phenylmethoxy)-
- 4-(Benzyloxy)-6-chloropyrimidin-5-amine
- 4-(benzyloxy)-6-chloropyrimidin-5-amine
- MDL： MFCD17277667
- Inchi： 1S/C11H10ClN3O/c12-10-9(13)11(15-7-14-10)16-6-8-4-2-1-3-5-8/h1-5,7H,6,13H2
- InChI Key： WYIZDWGRGFUMSQ-UHFFFAOYSA-N
- SMILES： C1=NC(OCC2=CC=CC=C2)=C(N)C(Cl)=N1

4-(benzyloxy)-6-chloropyrimidin-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-209458-0.05g	4-(benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9		0.05g	$407.0	2023-09-16
Enamine	EN300-209458-0.1g	4-(benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9		0.1g	$427.0	2023-09-16
Enamine	EN300-209458-0.25g	4-(benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9		0.25g	$447.0	2023-09-16
Enamine	EN300-209458-0.5g	4-(benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9		0.5g	$465.0	2023-09-16
Enamine	EN300-209458-1.0g	4-(benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9		1g	$743.0	2023-05-31
Enamine	EN300-209458-2.5g	4-(benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9		2.5g	$949.0	2023-09-16
Enamine	EN300-209458-5.0g	4-(benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9		5g	$2152.0	2023-05-31
Enamine	EN300-209458-10.0g	4-(benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9		10g	$3191.0	2023-05-31
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01026168-1g	4-(Benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9	95%	1g	￥3717.0	2023-04-10
Enamine	EN300-209458-1g	4-(benzyloxy)-6-chloropyrimidin-5-amine	1344227-47-9		1g	$485.0	2023-09-16

4-(benzyloxy)-6-chloropyrimidin-5-amine Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

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3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Related Categories

Additional information on 4-(benzyloxy)-6-chloropyrimidin-5-amine

Comprehensive Overview of 4-(benzyloxy)-6-chloropyrimidin-5-amine (CAS No. 1344227-47-9)

4-(Benzyloxy)-6-chloropyrimidin-5-amine, with the CAS number 1344227-47-9, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic amines, which are pivotal in drug discovery due to their versatile biological activities. The presence of both benzyloxy and chloro substituents on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their applications in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in 4-(benzyloxy)-6-chloropyrimidin-5-amine due to its potential role in modulating enzyme activity. For instance, its structural similarity to nucleotides allows it to interact with DNA polymerases and RNA-dependent RNA polymerases, which are critical targets in treating viral infections like COVID-19 and influenza.

The synthesis of CAS 1344227-47-9 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and protection-deprotection strategies. These methods ensure high purity and yield, which are essential for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, confirming its identity and assessing its suitability for further applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis routes for compounds like 4-(benzyloxy)-6-chloropyrimidin-5-amine. Green chemistry principles, such as using biocatalysts or microwave-assisted reactions, are being investigated to reduce environmental impact. This aligns with the growing consumer interest in eco-friendly pharmaceuticals and green manufacturing practices.

Another area of interest is the compound's potential in personalized medicine. With advancements in genomics and proteomics, researchers are exploring how pyrimidine analogs can be tailored to individual genetic profiles. This approach could revolutionize treatments for diseases like cancer and autoimmune disorders, where targeted therapies are increasingly preferred over traditional methods.

From a commercial perspective, CAS 1344227-47-9 is available through specialized chemical suppliers, often in quantities ranging from milligrams to kilograms. Pricing varies based on purity and scale, with custom synthesis options available for research institutions and pharmaceutical companies. The compound's stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality for laboratory use.

In conclusion, 4-(benzyloxy)-6-chloropyrimidin-5-amine represents a promising scaffold in medicinal chemistry. Its unique structure and reactivity profile make it a focal point for innovation in drug development and agrochemical design. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.